Cas no 2225178-69-6 (3-(Cyclopropyl)-5-(tert-butyl)phenylboronic acid)

• Product Name: 3-(Cyclopropyl)-5-(tert-butyl)phenylboronic acid
• CAS No: 2225178-69-6
• MF: C₁₃H₁₉BO₂
• MW: 218.10
• CID: 5144131
• PubChem ID: 133555312
• Update Time: 2025-05-20

3-(Cyclopropyl)-5-(tert-butyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropyl)-5-(tert-butyl)phenylboronic acid
• (3-(tert-Butyl)-5-cyclopropylphenyl)boronic acid
• 2225178-69-6

• Inchi： 1S/C13H19BO2/c1-13(2,3)11-6-10(9-4-5-9)7-12(8-11)14(15)16/h6-9,15-16H,4-5H2,1-3H3
• InChI Key： AWLVGUIBAPRKSW-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C(C)(C)C)=CC(C2CC2)=C1

Computed Properties

• Exact Mass: 218.1478100g/mol
• Monoisotopic Mass: 218.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(Cyclopropyl)-5-(tert-butyl)phenylboronic acid

Recent Advances in the Application of 3-(Cyclopropyl)-5-(tert-butyl)phenylboronic acid (CAS: 2225178-69-6) in Chemical Biology and Pharmaceutical Research

The compound 3-(Cyclopropyl)-5-(tert-butyl)phenylboronic acid (CAS: 2225178-69-6) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This boronic acid derivative has been extensively studied for its potential applications in drug discovery, targeted therapy, and as a key intermediate in organic synthesis. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex bioactive molecules.

One of the most significant breakthroughs involving this compound is its application in the development of novel kinase inhibitors. Researchers have utilized 3-(Cyclopropyl)-5-(tert-butyl)phenylboronic acid as a building block to synthesize small-molecule inhibitors targeting specific kinases involved in cancer progression. The compound's boronic acid moiety facilitates the formation of reversible covalent bonds with the active-site residues of kinases, thereby enhancing binding affinity and selectivity. This mechanism has been demonstrated in recent preclinical studies, showing promising results in inhibiting tumor growth in various cancer models.

In addition to its role in kinase inhibition, this compound has also been explored in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules designed to degrade target proteins by recruiting ubiquitin ligases. The incorporation of 3-(Cyclopropyl)-5-(tert-butyl)phenylboronic acid into PROTAC designs has been shown to improve their pharmacokinetic properties and cellular permeability. Recent publications have reported the successful degradation of oncogenic proteins using PROTACs derived from this boronic acid, opening new avenues for targeted protein degradation therapies.

Another area of interest is the compound's utility in bioorthogonal chemistry. The boronic acid group can undergo rapid and selective reactions with diols and other nucleophiles under physiological conditions, making it an ideal candidate for labeling and imaging applications. Recent studies have demonstrated its use in the development of fluorescent probes for real-time monitoring of cellular processes, such as glycosylation and metabolite trafficking. These advancements underscore the compound's potential as a versatile tool in chemical biology.

Despite these promising developments, challenges remain in optimizing the compound's stability and bioavailability. Researchers are actively investigating strategies to mitigate its potential off-target effects and improve its metabolic stability. Recent efforts have focused on structural modifications, such as the introduction of electron-withdrawing groups or the use of prodrug approaches, to enhance its therapeutic index. These studies are expected to pave the way for the clinical translation of therapies based on 3-(Cyclopropyl)-5-(tert-butyl)phenylboronic acid.

In conclusion, 3-(Cyclopropyl)-5-(tert-butyl)phenylboronic acid (CAS: 2225178-69-6) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to bioimaging, with ongoing studies continually expanding its potential. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.